2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide
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Overview
Description
2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide, also known as FMAU, is a small molecule inhibitor that has been widely used in scientific research. FMAU has shown potential in inhibiting the growth of various cancer cells and has been studied for its mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of 2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide involves the inhibition of thymidylate synthase (TS), an enzyme that is essential for DNA synthesis. This compound binds to the active site of TS and prevents the formation of thymidine, which is a building block of DNA. This leads to the inhibition of DNA synthesis and cell growth.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and can be administered orally. Studies have shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. This compound has also been shown to inhibit tumor growth in animal models.
Advantages and Limitations for Lab Experiments
One advantage of 2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide is its low toxicity profile, which makes it a potential candidate for cancer therapy. However, this compound has limitations in terms of its stability and solubility, which can affect its effectiveness in vivo. This compound also has limited bioavailability, which can limit its potential as a therapeutic agent.
Future Directions
For 2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide research include improving its stability and solubility, as well as developing new formulations that can improve its bioavailability. This compound can also be studied in combination with other anti-cancer agents to improve its effectiveness. Additionally, this compound can be studied for its potential as an anti-viral agent, as well as its potential in other disease areas.
Synthesis Methods
The synthesis of 2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide involves a series of steps that include the reaction of 2-fluoro-4-methoxybenzaldehyde with piperazine, followed by the reaction with isobutyl acetyl chloride to form the final product. The yield of this compound can reach up to 70%, and the purity can be improved by recrystallization.
Scientific Research Applications
2-[1-(2-fluoro-4-methoxybenzyl)-3-oxo-2-piperazinyl]-N-isobutylacetamide has been widely used in scientific research to study its potential as an anti-cancer agent. Studies have shown that this compound can inhibit the growth of various cancer cells, including breast cancer, prostate cancer, and lung cancer. This compound has also been studied for its potential to inhibit the proliferation of human immunodeficiency virus (HIV) and herpes simplex virus (HSV).
properties
IUPAC Name |
2-[1-[(2-fluoro-4-methoxyphenyl)methyl]-3-oxopiperazin-2-yl]-N-(2-methylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26FN3O3/c1-12(2)10-21-17(23)9-16-18(24)20-6-7-22(16)11-13-4-5-14(25-3)8-15(13)19/h4-5,8,12,16H,6-7,9-11H2,1-3H3,(H,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MSFLOOCNDVWPNA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)CC1C(=O)NCCN1CC2=C(C=C(C=C2)OC)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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